Cas no 60577-21-1 (Benzeneacetic acid, alpha-bromo-alpha-ethyl-, ethyl ester)

• Product Name: Benzeneacetic acid, alpha-bromo-alpha-ethyl-, ethyl ester
• CAS No: 60577-21-1
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 496870
• Update Time: 2023-08-03

Benzeneacetic acid, alpha-bromo-alpha-ethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-bromo-a-ethyl-, ethyl ester
• Benzeneacetic acid, alpha-bromo-alpha-ethyl-, ethyl ester
• DLHPSRRXBZHRSH-UHFFFAOYSA-N
• alpha-bromophenylbutyric acid ethyl ester
• 4-bromo-
• A-ethyl-benzeneacetic acid ethyl ester
• alpha-Bromo-alpha-ethylbenzeneacetic acid ethyl ester

• Inchi： 1S/C12H15BrO2/c1-3-12(13,11(14)15-4-2)10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3
• InChI Key： DLHPSRRXBZHRSH-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCC)(C1C=CC=CC=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 212
• Topological Polar Surface Area: 26.3